Cas no 80938-28-9 ((3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside)

80938-28-9 structure
Product name:(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- (3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
- 12-Oxospirostan-3-yl 6-O-hexopyranosylhexopyranoside
- 80938-28-9
- Spirostan-12-one, 3-((6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranosyl)oxy)-, (3beta,5alpha,25R)-
- DTXSID301001654
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- Inchi: InChI=1S/C39H62O14/c1-17-7-10-39(49-15-17)18(2)28-24(53-39)12-23-21-6-5-19-11-20(8-9-37(19,3)22(21)13-27(41)38(23,28)4)50-36-34(47)32(45)30(43)26(52-36)16-48-35-33(46)31(44)29(42)25(14-40)51-35/h17-26,28-36,40,42-47H,5-16H2,1-4H3
- InChI Key: YLQVZRWEQWTANG-UHFFFAOYSA-N
- SMILES: CC1C2C(CC3C4CCC5CC(CCC5(C)C4CC(=O)C23C)OC2OC(COC3OC(CO)C(O)C(O)C3O)C(O)C(O)C2O)OC11CCC(C)CO1
Computed Properties
- Exact Mass: 754.41395665g/mol
- Monoisotopic Mass: 754.41395665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- Rotatable Bond Count: 6
- Complexity: 1350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 21
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 214Ų
- XLogP3: 1.1
(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside Related Literature
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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3. Book reviews
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
80938-28-9 ((3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside) Related Products
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